Cas no 2470439-37-1 (2-(4-Bromo-2,3-difluorophenoxy)acetic acid)

• Product Name: 2-(4-Bromo-2,3-difluorophenoxy)acetic acid
• CAS No: 2470439-37-1
• MF: C₈H₅BrF₂O₃
• MW: 267.024308919907
• CID: 5327140
• Update Time: 2025-05-20

2-(4-Bromo-2,3-difluorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2,3-difluorophenoxy)acetic acid
• Z3183344767

• Inchi： 1S/C8H5BrF2O3/c9-4-1-2-5(8(11)7(4)10)14-3-6(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： CBTPJARJBKXOOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)OCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Additional information on 2-(4-Bromo-2,3-difluorophenoxy)acetic acid

Introduction to 2-(4-Bromo-2,3-difluorophenoxy)acetic Acid (CAS No. 2470439-37-1)

2-(4-Bromo-2,3-difluorophenoxy)acetic acid, identified by its Chemical Abstracts Service number CAS No. 2470439-37-1, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive interest in medicinal chemistry. The structural features of this molecule, particularly the presence of a 4-bromo-2,3-difluorophenoxy group and an acetic acid moiety, contribute to its unique chemical properties and potential applications in drug development.

The< strong>4-bromo-2,3-difluorophenoxy group is a key structural element that imparts specific electronic and steric characteristics to the molecule. The bromine atom and the fluorine atoms at the 2 and 3 positions of the phenyl ring create a highly electronegative environment, which can influence the reactivity and binding affinity of the compound. This feature makes 2-(4-Bromo-2,3-difluorophenoxy)acetic acid a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The acetic acid moiety in 2-(4-Bromo-2,3-difluorophenoxy)acetic acid provides a versatile platform for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility has enabled the synthesis of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 2-(4-Bromo-2,3-difluorophenoxy)acetic acid is its potential in oncology research. Studies have demonstrated that compounds with similar structural motifs can interfere with key signaling pathways involved in cancer cell proliferation and survival. The 4-bromo-2,3-difluorophenoxy group has been shown to enhance binding affinity to certain protein targets, making it an attractive component in the design of anticancer agents.

Furthermore, the compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory mediators, 2-(4-Bromo-2,3-difluorophenoxy)acetic acid could potentially offer therapeutic benefits in these conditions. The acetic acid group also suggests potential for anti-inflammatory activity, as carboxylic acids are known to interact with various biological targets.

The synthesis of 2-(4-Bromo-2,3-difluorophenoxy)acetic acid involves multi-step organic reactions that highlight the compound's synthetic complexity. The introduction of fluorine atoms at specific positions on the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to construct this intricate molecular framework.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 2-(4-Bromo-2,3-difluorophenoxy)acetic acid. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement traditional experimental methods and have accelerated the discovery process in drug development.

The pharmaceutical industry continues to explore new ways to leverage compounds like 2-(4-Bromo-2,3-difluorophenoxy)acetic acid for therapeutic applications. Its unique structural features make it a versatile building block for innovative drug candidates. As research progresses, we can expect to see more derivatives being developed with improved efficacy and reduced side effects.

In conclusion, 2-(4-Bromo-2,3-difluorophenoxy)acetic acid (CAS No. 2470439-37-1) is a fascinating compound with significant potential in pharmaceutical research. Its structural complexity and biological activity make it a valuable tool for developing new drugs targeting various diseases. With ongoing advancements in synthetic chemistry and computational methods, the future looks promising for this remarkable molecule.